Cas no 845616-61-7 (Benzonitrile, 2-(1-piperazinyl)-5-(trifluoromethyl)-)

• Product Name: Benzonitrile, 2-(1-piperazinyl)-5-(trifluoromethyl)-
• CAS No: 845616-61-7
• MF: C₁₂H₁₂F₃N₃
• MW: 255.23899269104
• CID: 1824522
• PubChem ID: 43153495
• Update Time: 2025-04-21

Benzonitrile, 2-(1-piperazinyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(1-piperazinyl)-5-(trifluoromethyl)-
• 2-Piperazin-1-yl-5-trifluoromethyl-benzonitrile
• 2-(1-Piperazinyl)-5-(trifluoromethyl)benzonitrile
• 845616-61-7
• SCHEMBL3920701
• DB-133141
• 2-(piperazin-1-yl)-5-(trifluoromethyl)benzonitrile
• GS1539
• AKOS009329165
• Z382723694

• Inchi： 1S/C12H12F3N3/c13-12(14,15)10-1-2-11(9(7-10)8-16)18-5-3-17-4-6-18/h1-2,7,17H,3-6H2
• InChI Key： QZIXISOXGLUTNN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)C=1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 255.09833188g/mol
• Monoisotopic Mass: 255.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.1Ų